
A Comprehensive Technical Guide to 2,5-
Dimethylbenzenethiol (CAS: 4001-61-0)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,5-Dimethylbenzenethiol

Cat. No.: B1294982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

2,5-Dimethylbenzenethiol, a key organosulfur compound utilized in various chemical

syntheses. This document adheres to stringent data presentation and visualization standards to

support advanced research and development activities.

Core Physical and Chemical Properties
2,5-Dimethylbenzenethiol, also known as 2,5-dimethylthiophenol or p-xylenethiol, is a

combustible liquid with a characteristic stench.[1] It serves as a versatile building block in

organic synthesis.[2]

General Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1294982?utm_src=pdf-interest
https://www.benchchem.com/product/b1294982?utm_src=pdf-body
https://www.benchchem.com/product/b1294982?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2316106&productDescription=2+4-DIMETHYLTHIOPHENOL+95%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/B1294982
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 4001-61-0[3][4][5]

EC Number 223-649-3[3][4]

Molecular Formula C₈H₁₀S[5][6]

Molecular Weight 138.23 g/mol [3][4][5]

Synonyms
2,5-Dimethylthiophenol, 2-Mercapto-p-xylene, p-

Xylenethiol[7]

Appearance Colorless to almost colorless clear liquid[7]

Physical Form Liquid[3]

Physicochemical Data
A summary of the key physicochemical properties of 2,5-Dimethylbenzenethiol is presented

below. These values are critical for designing and executing experimental procedures.

Property Value Conditions

Boiling Point 126.3 °C[3] at 50 mmHg

218 °C[4] (lit.)

Density 1.02 g/mL[3] at 25 °C

1.03100 to 1.03300 g/mL[8] at 20.00 °C

Refractive Index 1.5698[3] at 20 °C

1.57000 to 1.57200[8] at 20.00 °C

Flash Point 83 °C (181.4 °F)[3] closed cup

Water Solubility log10WS: -2.94 Crippen Calculated Property[6]

Octanol/Water Partition

Coefficient
logPoct/wat: 2.592 Crippen Calculated Property[6]

Vapor Pressure Pc: 3805.69 kPa Joback Calculated Property[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/SG/en/product/aldrich/275468
https://www.sigmaaldrich.com/US/en/product/aldrich/275468
https://www.scbt.com/p/2-5-dimethylbenzenethiol-4001-61-0
https://www.sigmaaldrich.com/SG/en/product/aldrich/275468
https://www.sigmaaldrich.com/US/en/product/aldrich/275468
https://www.scbt.com/p/2-5-dimethylbenzenethiol-4001-61-0
https://www.chemeo.com/cid/23-233-7/2-5-Dimethylthiophenol
https://www.sigmaaldrich.com/SG/en/product/aldrich/275468
https://www.sigmaaldrich.com/US/en/product/aldrich/275468
https://www.scbt.com/p/2-5-dimethylbenzenethiol-4001-61-0
https://www.tcichemicals.com/GB/en/p/D2393
https://www.tcichemicals.com/GB/en/p/D2393
https://www.sigmaaldrich.com/SG/en/product/aldrich/275468
https://www.benchchem.com/product/b1294982?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/275468
https://www.sigmaaldrich.com/US/en/product/aldrich/275468
https://www.sigmaaldrich.com/SG/en/product/aldrich/275468
https://www.thegoodscentscompany.com/data/rw1165831.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/275468
https://www.thegoodscentscompany.com/data/rw1165831.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/275468
https://www.chemeo.com/cid/23-233-7/2-5-Dimethylthiophenol
https://www.chemeo.com/cid/23-233-7/2-5-Dimethylthiophenol
https://www.chemeo.com/cid/23-233-7/2-5-Dimethylthiophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic and Structural Information
Identifier Value

SMILES String Cc1ccc(C)c(S)c1[3][6]

InChI
1S/C8H10S/c1-6-3-4-7(2)8(9)5-6/h3-5,9H,1-

2H3[3][6]

InChI Key NHAUBUMQRJWWAT-UHFFFAOYSA-N[3][6]

Experimental Protocols
Detailed experimental protocols for the determination of key physical properties are outlined

below. These are generalized procedures and may require optimization based on available

instrumentation and specific sample characteristics.

Determination of Boiling Point
The boiling point of 2,5-Dimethylbenzenethiol can be determined using a standard distillation

apparatus under reduced pressure.
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Boiling Point Determination Workflow

Apparatus Setup

Procedure

Data Analysis

Assemble distillation apparatus
(round-bottom flask, distillation head,

condenser, receiving flask)

Connect to vacuum source
and manometer

Place sample in
round-bottom flask

Gradually heat the sample

Record temperature and pressure
when a steady stream of

distillate is observed

Correct boiling point to
atmospheric pressure using
a nomograph if necessary

Click to download full resolution via product page

Boiling Point Determination Workflow

Determination of Density
A pycnometer is typically used for the precise determination of the density of liquid samples like

2,5-Dimethylbenzenethiol.
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Calibration: The pycnometer is cleaned, dried, and weighed empty. It is then filled with a

reference substance of known density (e.g., deionized water) at a specific temperature, and

weighed again.

Measurement: The pycnometer is emptied, dried, and filled with 2,5-Dimethylbenzenethiol
at the same temperature. It is then weighed.

Calculation: The density of the sample is calculated using the weights and the known density

of the reference substance.

Determination of Refractive Index
An Abbe refractometer is the standard instrument for measuring the refractive index of liquid

samples.

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index.

Measurement: A few drops of 2,5-Dimethylbenzenethiol are placed on the prism of the

refractometer.

Reading: The refractive index is read directly from the instrument's scale after adjusting for a

sharp borderline. The temperature should be controlled and recorded as the refractive index

is temperature-dependent.

Applications in Synthesis
2,5-Dimethylbenzenethiol is a valuable intermediate in the synthesis of various organic

compounds. It has been utilized in the preparation of conductive polymers and other complex

molecules.[3][4] For instance, it is a key reactant in the synthesis of certain 1,3-butadiene and

1-buten-3-yne derivatives.[3]

A notable application is in the synthesis of vortioxetine, a drug used for treating depression and

anxiety. The following diagram illustrates a generalized synthetic pathway.
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Generalized Synthesis of Vortioxetine

2,5-Dimethylbenzenethiol

2-((2,5-Dimethylphenyl)thio)
-1-nitrobenzene

1-Fluoro-2-nitrobenzene

2-((2,5-Dimethylphenyl)thio)aniline

Reduction

Vortioxetine

Bis(2-chloroethyl)amine

Click to download full resolution via product page

Generalized Synthesis of Vortioxetine

Safety and Handling
2,5-Dimethylbenzenethiol is classified as a combustible liquid and requires careful handling in

a well-ventilated area.[1] It is irritating to the skin, eyes, and respiratory system.[3]
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Hazard Class Statement

GHS Pictograms GHS07 (Exclamation mark)[3]

Signal Word Warning[3]

Hazard Statements H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3]

Precautionary Statements
P261, P264, P271, P280, P302+P352,

P305+P351+P338[3]

Personal Protective Equipment (PPE)
When handling 2,5-Dimethylbenzenethiol, the following personal protective equipment is

recommended:

Eye Protection: Eyeshields or safety glasses.[3]

Hand Protection: Chemical-resistant gloves.[3]

Respiratory Protection: Use in a well-ventilated area. A suitable respirator (e.g., type ABEK

(EN14387) respirator filter) may be required for higher concentrations.

Storage and Stability
Storage: Store in a cool, dry, and well-ventilated place away from heat, sparks, and open

flames.[1] It is recommended to store under an inert gas as it is air-sensitive.[7]

Incompatible Materials: Strong oxidizing agents and strong bases.[1]

Stability: Stable under normal storage conditions.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

